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Compound of Interest

Compound Name: Strobane

Cat. No.: B213053 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Strobane, a persistent organochlorine pesticide. Due to its hazardous nature and

environmental persistence, Strobane requires specialized disposal procedures. This guide is

intended for researchers, scientists, and drug development professionals who may encounter

this legacy chemical in a laboratory setting.

Immediate Safety and Handling
Strobane is a toxic and hazardous substance. Strict adherence to safety protocols is

paramount when handling this chemical. It is classified as toxic if swallowed and can be fatal if

it comes into contact with the skin.[1] It also causes skin and serious eye irritation and may

cause respiratory irritation.[1]

Personal Protective Equipment (PPE): When handling Strobane or its containers, the following

PPE is mandatory:

Gloves: Elbow-length PVC or other chemically resistant gloves.[2]

Eye Protection: Safety glasses or a visor.[2]

Protective Clothing: A lab coat, long trousers, and a long-sleeved shirt or washable overalls.

[2]
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Footwear: Closed-toe shoes or boots.[2]

Contaminated clothing should be laundered separately from other items.[2] Any gloves used for

handling Strobane should be disposed of as hazardous waste.[2]

Storage of Waste: Unwanted Strobane and its containers must be stored securely to prevent

unauthorized access and environmental contamination.

Store in a locked, cool, and waterproof shed or cabinet, away from direct sunlight.[2]

Keep Strobane waste separate from other chemicals to avoid incompatible reactions.[2]

Label all waste containers clearly with "Hazardous Waste" and the chemical name,

"Strobane".

Strobane Hazard Profile
The following table summarizes the key hazards associated with Strobane, based on available

toxicological data.

Hazard Classification Description Source

Acute Oral Toxicity Toxic if swallowed. [1]

Acute Dermal Toxicity Fatal in contact with skin. [1]

Skin Corrosion/Irritation Causes skin irritation. [1]

Serious Eye Damage/Irritation Causes serious eye irritation. [1]

Specific Target Organ Toxicity
May cause respiratory

irritation.
[1]

Carcinogenicity

Classified as a Group 3

carcinogen by IARC: Not

classifiable as to its

carcinogenicity to humans.

[1]
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Due to the persistent and hazardous nature of organochlorine pesticides like Strobane, in-lab

detoxification or disposal is not recommended. The only acceptable disposal method is high-

temperature incineration.[3] Therefore, all Strobane waste must be handled by a licensed

professional hazardous waste disposal service.

Step-by-Step Disposal Protocol:

Identification and Segregation: Positively identify all Strobane waste, including unused

product, contaminated materials (e.g., PPE, absorbent pads), and empty containers.

Segregate this waste from other laboratory waste streams.

Packaging:

Ensure all waste is securely packaged in its original container or a compatible, labeled

container.

Do not mix Strobane with other chemicals.

For transportation, place containers in a way that prevents shifting or spilling.[4]

Contact a Professional Hazardous Waste Disposal Service:

Engage a certified hazardous waste management company that specializes in the

disposal of pesticides and other hazardous chemicals.[5][6][7][8]

Inform the company that you have Strobane, an organochlorine pesticide, for disposal.

Follow their specific instructions for collection and transportation.

Documentation:

Maintain detailed records of the amount of Strobane waste generated and disposed of.

Obtain and keep all documentation from the hazardous waste disposal company, including

manifests and certificates of destruction.
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There are no recommended experimental protocols for the in-lab treatment or disposal of

Strobane. Research into the degradation of organochlorine pesticides has been conducted,

but no simple and safe procedures for laboratory use have been established.[3] Any attempt at

in-lab disposal could lead to the release of toxic decomposition byproducts, such as hydrogen

chloride gas.

Strobane Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Strobane waste in a laboratory setting.
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Strobane Disposal Workflow

Strobane Disposal Workflow
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Caption: Logical workflow for the safe and compliant disposal of Strobane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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